1-Benzoyl-2-tert-butyl-3-methylimidazolidin-4-one

• CAS RN: 101055-57-6
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• IUPAC Name: (2R)-1-benzoyl-2-tert-butyl-3-methylimidazolidin-4-one
• InChI: InChI=1S/C15H20N2O2/c1-15(2,3)14-16(4)12(18)10-17(14)13(19)11-8-6-5-7-9-11/h5-9,14H,10H2,1-4H3/t14-/m1/s1
• InChI Key: QMSFVKQUCYMTLD-CQSZACIVSA-N
• Isomeric SMILES: CC(C)(C)[C@@H]1N(C(=O)CN1C(=O)C2=CC=CC=C2)C
• SMILES: CC(C)(C)C1N(C(=O)CN1C(=O)C2=CC=CC=C2)C
• Pictograms: Irritant

Description

1-Benzoyl-2-tert-butyl-3-methylimidazolidin-4-one is a chemical compound with the molecular formula C15H20N2O2 and a molecular weight of 260.33. It is used in research.

Physical And Chemical Properties Analysis

This compound is a clear, colorless liquid. More specific physical and chemical properties such as boiling point, melting point, and solubility are not available in the sources I have access to.

Scientific Research Applications

• Cytoprotective and Antioxidant Effects : Derivatives of benzimidazole, similar in structure to 1-Benzoyl-2-tert-butyl-3-methylimidazolidin-4-one, have shown significant cytoprotective and antioxidant effects. These effects are governed by the HAT mechanism in lipid phases and the SET mechanism in water mediums (Anastassova et al., 2016).

• Organocatalysis : The structures of benzyl-3-methylimidazolidin-4-ones aid synthetic organic chemists in understanding their role in organocatalysis. This understanding is supported by the similarity between X-ray, NMR, and DFT structures of these compounds (Grošelj et al., 2009).

• Larvicidal Activity : Substitution of 1-tert-butyl-1-(2-chlorobenzoyl)-2-(substituted benzoyl)hydrazines with lower alkyls and halogens, which are structurally related to the compound , enhances their larvicidal activity against certain pests (Oikawa et al., 1994).

• Synthesis of Enantiopure Amino Acids : Certain imidazolidin-4-ones are efficient and economical sources for the synthesis of enantiopure amino acids (Rojas‐Lima et al., 2005).

• Synthesis of Ionic Liquids : Novel methods have been developed for preparing halide-free 1-alkyl-3-methylimidazolium benzoates, showcasing the potential for synthesizing various azolium salts (Wolfe & Schreiner, 2007).

• Catalytic Alkyne Metathesis : Tungsten alkylidyne complexes with ancillary imidazolidin-2-iminato ligands, related to the compound , are efficient catalysts for homocoupling reactions (Lysenko et al., 2013).

• Pharmaceutical Applications : Some derivatives of the compound have shown potential as anticonvulsant agents in clinical trials (Phillips et al., 1999).